molecular formula C10H5F3N2O2S B8392919 Pyridin-3-yl-4-trifluoromethyl-thiazole-5-carboxylic acid

Pyridin-3-yl-4-trifluoromethyl-thiazole-5-carboxylic acid

Cat. No.: B8392919
M. Wt: 274.22 g/mol
InChI Key: SQZTWSQLCJHGPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridin-3-yl-4-trifluoromethyl-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H5F3N2O2S and its molecular weight is 274.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5F3N2O2S

Molecular Weight

274.22 g/mol

IUPAC Name

2-pyridin-3-yl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

InChI

InChI=1S/C10H5F3N2O2S/c11-10(12,13)7-6(9(16)17)18-8(15-7)5-2-1-3-14-4-5/h1-4H,(H,16,17)

InChI Key

SQZTWSQLCJHGPT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C2=NC(=C(S2)C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-pyridin-3-yl-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester (13.9 g, 46 mmol, ca. 85% pure) in methanol (150 mL) was added an aqueous solution of sodium hydroxide (total volume 75 mL, 140 mmol), and the mixture was stirred for 40 min. Upon addition of 2 N HCl (70 mL, ca pH=3) to the reaction mixture, a precipitate was formed. Water (300 mL) was then added and the heterogeneous mixture was filtered under reduced pressure. The precipitate was rinsed further with water and dried in vacuo to give the desired product as an off-white solid (7.37 g, 58%): mp 209° C.; 1H NMR (300 MHz, DMSO-d6) δ 9.21 (d, J=2.5 Hz, 1H), 8.77 (dd, J=4.9, 1.7 Hz, 1H), 8.41 (dt, J=8.0, 1.7 Hz, 1H), 7.60 (dd, J=8.0, 4.9 Hz, 1H), 3.4 (br s, 1H); ESIMS m/z 276.2 (M+1).
Name
2-pyridin-3-yl-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester
Quantity
13.9 g
Type
reactant
Reaction Step One
Quantity
140 mmol
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
reactant
Reaction Step Three
Yield
58%

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